6-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 5-methylspiro[1,2-dihydroindene-3,3'-oxirane]-2'-carbonitrile
• InChI: InChI=1S/C12H11NO/c1-8-2-3-9-4-5-12(10(9)6-8)11(7-13)14-12/h2-3,6,11H,4-5H2,1H3
• InChI Key: FCQNGXJDZSPWBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCC23C(O3)C#N)C=C1

Description

6-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile is a spirocyclic compound featuring an indene core fused to an oxirane (epoxide) ring, with a methyl group at the 6-position and a carbonitrile (-CN) substituent at the 3'-position of the oxirane. Key characteristics inferred from related compounds include:

• Molecular formula: Likely C₁₂H₁₁NO (based on analogs like 3-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile, which has the formula C₁₂H₁₁NO) .
• Molecular weight: Estimated ~185–201 g/mol (dependent on substituent positions and functional groups) .
• Functional groups: The carbonitrile group contributes polarity and reactivity, while the oxirane ring enables strain-driven chemical transformations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-2,3-dihydrospiro[indene-1,2’-oxirane]-3’-carbonitrile typically involves multi-step reactions. One common method includes the reaction of indene derivatives with epoxides under basic conditions to form the spirocyclic oxirane structure. The reaction conditions often involve the use of solvents such as ethanol or methanol and bases like sodium hydroxide or potassium carbonate .

Industrial Production Methods

Industrial production methods for this compound are less documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-2,3-dihydrospiro[indene-1,2’-oxirane]-3’-carbonitrile undergoes various chemical reactions, including:

Oxidation: The oxirane ring can be opened through oxidation reactions using reagents like m-chloroperbenzoic acid (m-CPBA).

Reduction: Reduction of the nitrile group can be achieved using hydrogenation catalysts such as palladium on carbon (Pd/C).

Substitution: Nucleophilic substitution reactions can occur at the oxirane ring, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: m-CPBA in dichloromethane (DCM) at room temperature.

Reduction: Hydrogen gas with Pd/C catalyst under atmospheric pressure.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine (Et3N).

Major Products

The major products formed from these reactions include various functionalized spirocyclic compounds, which can be further utilized in synthetic chemistry and drug development.

Scientific Research Applications

6-Methyl-2,3-dihydrospiro[indene-1,2’-oxirane]-3’-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex spirocyclic compounds.

Medicine: Investigated for its potential as a pharmacophore in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the development of advanced materials, including polymers and nanomaterials

Mechanism of Action

The mechanism of action of 6-Methyl-2,3-dihydrospiro[indene-1,2’-oxirane]-3’-carbonitrile involves its interaction with various molecular targets. The oxirane ring can act as an electrophile, reacting with nucleophilic sites on enzymes or receptors. This interaction can inhibit enzyme activity or modulate receptor function, leading to potential therapeutic effects .

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

The table below compares 6-methyl derivatives with other spiro[indene-oxirane] analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Data	Source
6-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile	6-CH₃, 3'-CN	C₁₂H₁₁NO	~185–201	Inferred from analogs; CN IR: ~2200–2250 cm⁻¹	—
6-Methoxy-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile	6-OCH₃, 3'-CN	C₁₂H₁₁NO₂	201.22	Purity ≥95%; IR: C=N absorption at 1593 cm⁻¹
3-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile	3-CH₃, 3'-CN	C₁₂H₁₁NO	185.22	Discontinued commercial product
2'-(2-Methoxyphenyl)-spiro[indene-pyrrolo[isoquinoline]-3'-carbonitrile	Aryl, CN	C₂₆H₂₀N₄O₂S	452.52	Mp 162–164°C; ¹H NMR: δ 4H aromatic signals

Key Observations :

• The 3-methyl analog () has a lower molecular weight due to the absence of an oxygen atom in the substituent.
• Spectroscopic data : Carbonitrile groups exhibit strong IR absorption at ~2200–2250 cm⁻¹, consistent across analogs . Oxirane rings show C-O-C stretching vibrations near 950–1250 cm⁻¹.

Biological Activity

6-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a detailed overview of the biological activity of this compound, including synthesis methods, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{12}$H$_{11}$NO$_2$
• Molecular Weight : 201.22 g/mol
• CAS Number : 1879987-67-3

Synthesis

The synthesis of 6-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile typically involves cyclization reactions that yield the spirocyclic structure. Various synthetic pathways have been explored, including the use of hydrazinecarbothioamides as precursors which undergo cyclization to form the desired compound.

Antitumor Activity

Recent studies have indicated that derivatives of spiro[indene] compounds exhibit significant antitumor properties. For instance, compounds structurally related to 6-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile have shown promising results against various cancer cell lines.

• In vitro Studies : These studies demonstrated that certain derivatives can inhibit cancer cell proliferation effectively. For example, a related compound reduced the viability of triple-negative breast cancer cells (MDA-MB-231) by up to 55% at a concentration of 10 μM after three days of treatment .
• In vivo Studies : Animal models have been used to assess the antitumor efficacy of these compounds. In xenograft models, treatment with specific derivatives resulted in significant tumor growth inhibition compared to control groups .

The mechanisms underlying the biological activity of 6-Methyl-2,3-dihydrospiro[indene-1,2'-oxirane]-3'-carbonitrile are still under investigation. However, it is believed that its effects may be mediated through:

• Caspase Inhibition : Some studies suggest that compounds with similar structures can inhibit caspase activity, which is crucial in apoptosis pathways. This inhibition may lead to reduced apoptosis in cancer cells .
• Oxidative Stress Modulation : The compound may also play a role in modulating oxidative stress parameters in cells, which is critical for maintaining cellular health and preventing cancer progression .

Case Study 1: Renal Ischemia/Reperfusion Injury

A study investigated the protective effects of spiro[indene] derivatives against renal ischemia/reperfusion injury. The results showed that these compounds significantly decreased tissue damage and improved renal function markers compared to controls .

Parameter	Control Group	Treatment Group	Significance
Serum Creatinine (mg/dL)	1.5	0.8	p < 0.01
Urea (mg/dL)	60	30	p < 0.01

Case Study 2: Structure-Activity Relationship (SAR)

A systematic study on structure-activity relationships (SAR) revealed that modifications to the spirocyclic structure could enhance biological activity. Compounds with cyclopropyl or aliphatic substitutions showed higher antiapoptotic activity than their simpler counterparts .